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Compound of Interest

Compound Name: ABT-072 potassium trihydrate

Cat. No.: B8210107

Application Notes and Protocols for ABT-072

For Researchers, Scientists, and Drug Development Professionals

Abstract

ABT-072 is a potent, non-nucleoside inhibitor of the hepatitis C virus (HCV) NS5B polymerase,
an RNA-dependent RNA polymerase essential for viral replication.[1] This document provides
detailed protocols for the preparation of ABT-072 stock solutions for in vitro and in vivo
experiments, along with its physicochemical properties and a summary of its mechanism of
action. Adherence to these guidelines will ensure consistent and reproducible experimental
results.

Physicochemical Properties of ABT-072

ABT-072 is a small molecule with the following properties:
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Property Value Source

N-[4-[(E)-2-[3-tert-butyl-5-(2,4-
dioxopyrimidin-1-yl)-2-

IUPAC Name by ) [2]
methoxyphenyllethenyl]phenyl]

methanesulfonamide

Molecular Formula C24H27N30sS [2]
Molecular Weight 469.6 g/mol [2]
CAS Number 1132936-00-5 [2]
Appearance Solid powder N/A

DMSO: Soluble. Quantitative
data not publicly available.
- Water: Extremely low intrinsic
Solubility N _ [3]
aqueous solubility. Ethanol:
Soluble. Quantitative data not

publicly available.

Note: It is highly recommended to empirically determine the solubility of ABT-072 in your
specific batch of DMSO to establish the upper concentration limit for your stock solutions.

Mechanism of Action and Signhaling Pathway

ABT-072 is a direct-acting antiviral agent that functions as a non-nucleoside inhibitor of the
HCV NS5B polymerase.[1] NS5B is an RNA-dependent RNA polymerase that is critical for the
replication of the viral RNA genome.[4] ABT-072 binds to an allosteric site on the enzyme,
distinct from the active site for nucleoside triphosphates, which induces a conformational
change that impairs its function and ultimately halts viral RNA synthesis.[1]

The expression of HCV proteins, including NS5B, can trigger host cell signaling pathways.
Specifically, HCV NS5B has been shown to induce the expression of interferon-3 (IFN-[3)
through the Toll-like receptor 3 (TLR3) signaling pathway.[5] By inhibiting NS5B, ABT-072 is
expected to suppress this virus-induced IFN-3 production, thereby modulating the host's innate
Immune response to the infection.
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Mechanism of Action of ABT-072

HCV Replication

Viral RNA
Replication

HCV RNA Genome M

NS5B Polymerase

i
s 1 | Acti
___Inhibition_______| I ctivates Host Cell
TR Inhibition :
1

—————————————————— [ o
TLR3 P> IFN-B Induction |——>{ Innate Immune
Response

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8210107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow for Preparing ABT-072 Stock and Working Solutions
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For Immediate Use
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|
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Store at -80°C (DMSO < 0.5%)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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